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Cat. No.: B142824 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
tert-Butylhydrazine hydrochloride (t-BHH), with the CAS number 7400-27-3, is a versatile

reagent widely employed in organic synthesis. Its utility is particularly notable in the

pharmaceutical and agrochemical industries for the synthesis of a variety of heterocyclic

compounds, including pyrazole derivatives and insect growth regulators.[1][2] A thorough

understanding of its physical properties is paramount for its safe handling, application in

chemical reactions, and the development of robust synthetic protocols. This technical guide

provides a comprehensive overview of the known physical properties of tert-butylhydrazine
hydrochloride, details general experimental methodologies for their determination, and

illustrates a key synthetic pathway where it is utilized.

Core Physical Properties
tert-Butylhydrazine hydrochloride is a white to off-white crystalline solid that is hygroscopic

in nature.[3] It is known to be stable under normal storage conditions, typically in a dry, cool,

and well-ventilated place.[4]

Quantitative Physical Data
A summary of the available quantitative physical data for tert-butylhydrazine hydrochloride is

presented in Table 1. It is important to note that experimental values for several properties,
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including boiling point, density, and vapor pressure, are not readily available in the reviewed

literature.[4][5]

Property Value Source(s)

Molecular Formula C₄H₁₂N₂·HCl [6][7]

Molecular Weight 124.61 g/mol [6][7]

Melting Point 191-194 °C [8][9][10]

Boiling Point No information available [4][5]

Solubility

Soluble in water, DMSO, and

methanol.[10] Soluble in

acetone and ethanol.[7]

Density No information available [5]

Vapor Pressure No information available [4][5]

pKa No information available

Decomposition Temperature No information available [4]

Table 1: Physical Properties of tert-Butylhydrazine Hydrochloride

Experimental Protocols
Detailed experimental protocols for the determination of all physical properties of tert-
butylhydrazine hydrochloride are not specifically published. However, standard

methodologies for organic compounds can be applied. Below are general protocols for

determining key physical properties.

Melting Point Determination (Capillary Method)
The melting point of a solid is a key indicator of its purity. A sharp melting range typically

indicates a pure compound.

Apparatus:
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Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Spatula

Mortar and pestle (optional)

Procedure:

Ensure the tert-butylhydrazine hydrochloride sample is dry and finely powdered. If

necessary, gently grind the crystals in a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm by tapping the sealed end on a hard surface.

Place the capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (191-194 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first drop of liquid appears (the beginning of the melting

range).

Record the temperature at which the entire solid has turned into a clear liquid (the end of the

melting range).

For accuracy, repeat the determination with a fresh sample.

Solubility Determination
Understanding the solubility of a compound is crucial for reaction setup, purification, and

formulation.

Apparatus:

Test tubes
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Vortex mixer or stirring rod

Graduated cylinders or pipettes

Spatula or balance for solids

Procedure:

To a test tube, add a pre-weighed amount of tert-butylhydrazine hydrochloride (e.g., 10

mg).

Add a specific volume of the solvent to be tested (e.g., 1 mL of water, ethanol, or DMSO) to

the test tube.

Vigorously agitate the mixture using a vortex mixer or by stirring with a rod for a set period

(e.g., 1-2 minutes) at a controlled temperature (e.g., room temperature).

Visually observe the solution. The compound is considered soluble if no solid particles are

visible. It is considered insoluble if the solid remains undissolved. It is partially soluble if

some, but not all, of the solid dissolves.

The process can be repeated with increasing amounts of solute to determine the

approximate solubility limit.

Application in Synthesis: Pyrazole Formation
tert-Butylhydrazine hydrochloride is a key building block in the synthesis of pyrazole

derivatives, which are important scaffolds in many pharmaceutical agents. One common

method involves the cyclocondensation reaction with a 1,3-dicarbonyl compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b142824?utm_src=pdf-body
https://www.benchchem.com/product/b142824?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reactants

Reaction Producttert-Butylhydrazine
Hydrochloride

Cyclocondensation

1,3-Dicarbonyl
Compound

Substituted
Pyrazole

+ 2 H₂O + HCl

Click to download full resolution via product page

Caption: Synthesis of pyrazoles from tert-butylhydrazine hydrochloride.

This diagram illustrates the general workflow for the synthesis of substituted pyrazoles. The

reaction proceeds via a cyclocondensation mechanism where the hydrazine nitrogen atoms of

tert-butylhydrazine react with the two carbonyl carbons of the 1,3-dicarbonyl compound,

followed by dehydration to form the stable aromatic pyrazole ring. The tert-butyl group provides

steric hindrance and influences the regioselectivity of the reaction.

Conclusion
This technical guide has summarized the key physical properties of tert-butylhydrazine
hydrochloride based on available scientific literature and safety data. While a comprehensive

set of experimental data for all physical properties is not currently available, the provided

information and general experimental protocols offer a solid foundation for researchers and

professionals working with this important synthetic reagent. Its role in the synthesis of bioactive

molecules, such as pyrazoles, underscores the importance of understanding its fundamental

chemical and physical characteristics for the advancement of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142824?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

